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Compound of Interest

Compound Name: NLG802

CAS No.: 2071683-98-0

Cat. No.: B15573847

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

NLG802 is an orally active prodrug of indoximod, an inhibitor of the indoleamine 2,3-

dioxygenase (IDO1) enzyme.[1][2][3] The IDO1 pathway is a crucial mechanism for tumor-

induced immunosuppression.[4] By catalyzing the degradation of the essential amino acid

tryptophan, IDO1 creates a microenvironment that suppresses the proliferation and function of

T-lymphocytes, allowing cancer cells to evade the immune system.[4] NLG802 is designed to

be extensively absorbed and rapidly metabolized to indoximod, thereby increasing the

bioavailability and potential therapeutic effects of the active compound.

Accurate and consistent preparation of NLG802 stock solutions is fundamental for obtaining

reliable and reproducible results in both in vitro and in vivo experimental settings. This

document provides a detailed protocol for the preparation of a stock solution of NLG802 using

dimethyl sulfoxide (DMSO) as the solvent, along with essential safety information and

compound data.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b15573847#bc-rfq
https://www.benchchem.com/product/b15573847/docs?utm_src=pdf-body#application-note-and-protocol-preparation-of-nlg802-stock-solution-with-dmso
https://www.medchemexpress.com/nlg802.html
https://www.targetmol.com/compound/nlg802
https://pubmed.ncbi.nlm.nih.gov/32422549/
https://pubchem.ncbi.nlm.nih.gov/compound/126483021
https://pubchem.ncbi.nlm.nih.gov/compound/126483021
https://www.benchchem.com/product/b15573847/docs?utm_src=pdf-body#application-note-and-protocol-preparation-of-nlg802-stock-solution-with-dmso
https://www.benchchem.com/product/b15573847/docs?utm_src=pdf-body#application-note-and-protocol-preparation-of-nlg802-stock-solution-with-dmso
https://www.benchchem.com/product/b15573847/docs?utm_src=pdf-body#application-note-and-protocol-preparation-of-nlg802-stock-solution-with-dmso
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15573847?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


NLG802 Compound Data
All quantitative data for NLG802 is summarized in the table below for quick reference.

Property Value Citation(s)

CAS Number 2071683-99-1

Molecular Formula C₂₀H₃₀ClN₃O₃

Molecular Weight 395.92 g/mol

Appearance White to off-white solid

Solubility in DMSO
Up to 250 mg/mL

(approximately 631.44 mM)

Safety Precautions and Handling
2.1. Compound Handling (NLG802)

NLG802 is intended for research use only.

Handle the compound in a well-ventilated area, preferably within a chemical fume hood.

Wear standard personal protective equipment (PPE), including a lab coat, safety goggles,

and appropriate chemical-resistant gloves.

2.2. Solvent Handling (DMSO)

High-Purity Solvent: Use anhydrous or high-purity DMSO, as hygroscopic DMSO can

negatively impact the solubility of NLG802.

Skin Penetration: DMSO is known to readily penetrate the skin and can carry dissolved

substances with it. Therefore, extreme caution must be exercised to avoid skin contact.

Glove Selection: Standard nitrile gloves may degrade rapidly upon exposure to DMSO and

offer only protection for brief, incidental contact. For handling DMSO, butyl rubber,

fluoroelastomer, neoprene, or thick (≥15 mil) latex gloves are recommended.
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Combustibility: DMSO is a combustible liquid. Keep it away from heat, sparks, and open

flames.

Waste Disposal: Dispose of DMSO-containing waste according to your institution's

hazardous waste disposal guidelines. Do not pour down the drain.

Experimental Protocol: Preparing a 10 mM NLG802
Stock Solution
This protocol describes the preparation of 1 mL of a 10 mM NLG802 stock solution in DMSO.

The procedure can be scaled as needed.

3.1. Materials and Equipment

NLG802 solid powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Analytical balance

Microcentrifuge tubes or amber glass vials

Pipettors and sterile pipette tips

Vortex mixer

Sonicator bath (recommended)

Personal Protective Equipment (PPE): lab coat, safety goggles, appropriate gloves

3.2. Procedure

Preparation: Before opening, allow the vial of solid NLG802 to equilibrate to room

temperature for at least 20 minutes to prevent condensation.

Calculation of Mass: To prepare 1 mL of a 10 mM stock solution, calculate the required mass

of NLG802.
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Mass (g) = Concentration (mol/L) × Volume (L) × Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L × 0.001 L × 395.92 g/mol × 1000 mg/g

Mass (mg) = 3.96 mg

Weighing: Carefully weigh out approximately 3.96 mg of NLG802 powder using an analytical

balance and transfer it to a sterile microcentrifuge tube or vial.

Dissolution:

Add 1 mL of anhydrous DMSO to the vial containing the NLG802 powder.

Cap the vial securely and vortex thoroughly for 1-2 minutes until the solid is visibly

dissolved.

To ensure complete dissolution, sonication in a water bath for 5-10 minutes is

recommended.

Visual Inspection: Visually inspect the solution to ensure there are no visible particulates.

The solution should be clear.

3.3. Storage and Stability Proper storage is critical to maintain the stability of the NLG802 stock

solution.

Aliquoting: To prevent degradation from repeated freeze-thaw cycles, aliquot the stock

solution into smaller, single-use volumes in sterile microcentrifuge tubes.

Storage Conditions:

For long-term storage (up to 6 months), store the aliquots at -80°C.

For short-term storage (up to 1 month), store the aliquots at -20°C.

Labeling: Clearly label all aliquots with the compound name (NLG802), concentration (10

mM in DMSO), preparation date, and your initials.
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4.1. NLG802 Mechanism of Action
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Caption: Simplified pathway of NLG802 conversion and IDO1 inhibition.

4.2. Experimental Workflow for Stock Solution Preparation
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Caption: Workflow for preparing NLG802 stock solution in DMSO.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

2. NLG802 | Indoleamine 2,3-Dioxygenase (IDO) | TargetMol [targetmol.com]

3. Discovery of indoximod prodrugs and characterization of clinical candidate NLG802 -
PubMed [pubmed.ncbi.nlm.nih.gov]

4. Indoximod Prodrug NLG802 | C20H29N3O3 | CID 126483021 - PubChem
[pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Application Note and Protocol: Preparation of NLG802
Stock Solution with DMSO]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15573847/docs#application-note-and-protocol-
preparation-of-nlg802-stock-solution-with-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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